4-oxo-N-propyl-N-(thiophen-3-ylmethyl)-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-propyl-N-(thiophen-3-ylmethyl)chromene-2-carboxamide
• InChI: InChI=1S/C18H17NO3S/c1-2-8-19(11-13-7-9-23-12-13)18(21)17-10-15(20)14-5-3-4-6-16(14)22-17/h3-7,9-10,12H,2,8,11H2,1H3
• InChI Key: SHBWTCSSRUVCIO-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CSC=C1)C(=O)C2=CC(=O)C3=CC=CC=C3O2
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

4-oxo-N-propyl-N-(thiophen-3-ylmethyl)-4H-chromene-2-carboxamide, also known as PTC-209, is a small molecule inhibitor that has been shown to target the protein BMI-1, which is involved in the regulation of stem cell self-renewal and proliferation. PTC-209 has gained attention in the scientific community due to its potential therapeutic applications in cancer treatment and stem cell research.

Scientific Research Applications

Crystal Structure Analysis

The crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides, which share a similar core structure with the compound , have been extensively studied. These molecules are essentially planar and exhibit anti conformations with respect to the C—N rotamer of the amide. Such structural analyses are crucial for understanding the reactivity and interaction capabilities of these compounds in various chemical and biological contexts (Gomes et al., 2015).

Synthetic Methodologies

Research has focused on developing efficient synthetic strategies for chromene derivatives. For example, a rapid synthetic method for 4-oxo-4H-chromene-3-carboxylic acid, an important intermediate in the synthesis of biologically active compounds, highlights the significance of these methodologies in facilitating the production of chromene-based pharmaceuticals and research chemicals (Zhu et al., 2014).

Biological Applications

The antimicrobial and antifungal activities of chromene derivatives have been a significant area of investigation. One study demonstrated the synthesis of indolyl-4H-chromene-3-carboxamides as antioxidant and antibacterial agents, revealing the potential of these compounds in therapeutic applications (Subbareddy & Sumathi, 2017). Another study synthesized and evaluated chromene derivatives containing a thiazolidin-4-one ring for their biological properties, further emphasizing the versatility and potential of these compounds in drug development (Ramaganesh et al., 2010).

Material Science and Chemosensor Applications

Chromene derivatives have also been explored for their applications in material science and as chemosensors. For example, a study on the synthesis and optical properties of chromene derivatives for potential use as invisible ink dyes and in other material applications demonstrates the broad utility of these compounds beyond pharmaceuticals (Bogza et al., 2018).